Cas no 2137573-54-5 (4-[4-(bromomethyl)phenyl]morpholine hydrobromide)

• Product Name: 4-[4-(bromomethyl)phenyl]morpholine hydrobromide
• CAS No: 2137573-54-5
• MF: C₁₁H₁₅Br₂NO
• MW: 337.050901651382
• CID: 4639856
• Update Time: 2025-10-29

4-[4-(bromomethyl)phenyl]morpholine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-[4-(bromomethyl)phenyl]morpholine hydrobromide

• Inchi： 1S/C11H14BrNO.BrH/c12-9-10-1-3-11(4-2-10)13-5-7-14-8-6-13;/h1-4H,5-9H2;1H
• InChI Key： JGHZNVJPNOKJPI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N2CCOCC2)=CC=1)Br.Br

Additional information on 4-[4-(bromomethyl)phenyl]morpholine hydrobromide

Comprehensive Overview of 4-[4-(Bromomethyl)phenyl]morpholine Hydrobromide (CAS No. 2137573-54-5)

4-[4-(Bromomethyl)phenyl]morpholine hydrobromide (CAS No. 2137573-54-5) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, characterized by its bromomethyl and morpholine functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers value this compound for its versatility and reactivity, making it a staple in modern synthetic chemistry.

The growing interest in 4-[4-(Bromomethyl)phenyl]morpholine hydrobromide aligns with the surge in demand for small-molecule drug candidates and highly selective chemical probes. With the rise of precision medicine and AI-driven drug design, compounds like this are increasingly sought after for their ability to facilitate rapid prototyping of novel therapeutics. Its CAS No. 2137573-54-5 is frequently queried in scientific databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 4-[4-(Bromomethyl)phenyl]morpholine hydrobromide offers distinct advantages. The bromomethyl moiety acts as a reactive handle for further functionalization, enabling conjugation with various nucleophiles. Meanwhile, the morpholine ring enhances solubility and bioavailability, a critical factor in medicinal chemistry. These properties make it invaluable for constructing heterocyclic scaffolds, a hot topic in fragment-based drug discovery.

Recent trends highlight the compound's role in addressing drug-resistant infections and oncology targets. For instance, derivatives of 4-[4-(Bromomethyl)phenyl]morpholine have shown promise in modulating protein-protein interactions, a frontier in next-generation therapeutics. This aligns with frequent search queries such as "morpholine derivatives in drug development" and "bromomethylphenyl compounds for targeted therapy", underscoring its industrial and academic significance.

Quality and purity are paramount for CAS No. 2137573-54-5, as impurities can skew research outcomes. Reputable suppliers provide detailed analytical certificates (e.g., HPLC, NMR) to ensure compliance with rigorous standards. This transparency caters to the demand for reproducible research materials, a pressing concern in the era of open science and data integrity initiatives.

In summary, 4-[4-(Bromomethyl)phenyl]morpholine hydrobromide exemplifies the intersection of synthetic chemistry and biomedical innovation. Its adaptability to high-throughput screening and structure-activity relationship (SAR) studies positions it as a cornerstone in contemporary research. As the scientific community prioritizes sustainable synthesis and green chemistry, future modifications of this compound may further reduce environmental impact while maintaining efficacy.